Disperse red 126

• CAS: 12236-21-4
• Synonyms: Disperse red 126
• Molecular Formula: C7H12N2S

Inconsistent ironing fastness across disperse red dyes leads to post-finishing defects. Disperse Red 126 delivers AATCC ironing fastness grade 4, reducing color fading and cross-staining in high-temperature garment finishing. Key differentiators: Ironing fastness grade 4 vs. Red 60 (2-3) and Red 146 (3); Light fastness grade 5 for outdoor textiles; 93.4% dye uptake in waterless dyeing systems, minimizing waste and improving process efficiency. The well-defined synthesis route (diazotization of 2-Amino-5-nitrophenol, coupling with 2-Methyl-N-hydroxyethyl-N-cyanoethylaniline) ensures batch-to-batch shade uniformity on polyester and polyester-blend fabrics.

Disperse Red 126: Overview and Procurement Guide

Disperse Red 126 (C.I. Disperse Red 126, CAS 12236-21-4) is a monoazo disperse dye synthesized via diazotization of 2-Amino-5-nitrophenol and coupling with 2-Methyl-N-hydroxyethyl-N-cyanoethylaniline . It is primarily used for dyeing polyester and polyester-blend fabrics, producing a red shade . The dye belongs to the azo chemical class and contains a cyanoethyl substituent, which influences its dyeing behavior and fastness properties .

✓ Polyester and polyester-blend dyeing workflows

✓ High-temperature ironing fastness requirements

✓ Waterless dyeing process compatibility

Why Generic Substitution Risks Fastness Variability

Disperse dyes within the same color class can exhibit significant differences in fastness properties, particularly ironing and light fastness, due to variations in molecular structure and substituent groups [1]. For procurement professionals, selecting a disperse red dye based solely on shade similarity without validating fastness data can lead to inadequate performance in end-use applications, such as garment finishing or outdoor textiles [1]. The following quantitative evidence demonstrates where Disperse Red 126 offers measurable differentiation against common in-class alternatives.

Fastness In-class alternatives may show lower ironing fastness grades; shade similarity does not guarantee equivalent fastness performance.

Light stability Disperse red dyes vary in photofading resistance; light fastness grade differences of 1–2 points can alter outdoor suitability.

Dye uptake Substituent-dependent exhaustion may shift dye uptake efficiency; cyanoethyl-bearing dyes may offer different uptake profiles than N-ethyl analogs.

• [1] ChemicalBook. Comparative fastness data for disperse dyes. https://www.chemicalbook.cn (accessed 2026). View Source

Quantitative Differentiation Against In-Class Alternatives

Ironing Fastness Advantage Over Disperse Red 60

Disperse Red 126 exhibits an AATCC ironing fastness fading grade of 4, compared to a fading grade of 2-3 for Disperse Red 60 FB 200% (C.I. Disperse Red 60) tested under the same AATCC standard . The staining grade for Red 126 is 5, while Red 60 shows staining 6-7 .

Ironing Fastness vs. Disperse Red 60

Head-to-head

Red 126: Fading 4, Stain 5

vs. Red 60 FB 200%: Fading 2–3, Stain 6–7

Fading resistance 1–2 grades higher

Reported higher ironing fastness under AATCC conditions

Polyester fabric, AATCC standard method

Evidence Dimension	Ironing Fastness (AATCC)
Target Compound Data	Fading 4, Stain 5
Comparator Or Baseline	Disperse Red 60 FB 200%: Fading 2-3, Stain 6-7
Quantified Difference	Red 126 fading resistance is 1-2 grades higher
Conditions	AATCC standard test method on polyester fabric

Why This Matters

Higher ironing fastness reduces color fading during garment finishing and consumer use, making Red 126 preferable for textiles requiring frequent high-temperature ironing.

Ironing Fastness Comparison With Disperse Red 146

Disperse Red 126 achieves an AATCC ironing fastness fading grade of 4, whereas Disperse Red 146 (CAS 59763-30-3) is rated at grade 3 on the same AATCC scale .

Ironing Fastness vs. Disperse Red 146

Head-to-head

Red 126: Fading 4

vs. Red 146: Fading 3

1 grade higher fading resistance

Reported fading-resistance advantage in AATCC ironing fastness

Polyester fabric, AATCC standard method

Evidence Dimension	Ironing Fastness (AATCC)
Target Compound Data	Fading 4
Comparator Or Baseline	Disperse Red 146: Fading 3
Quantified Difference	Red 126 is 1 grade higher in fading resistance
Conditions	AATCC standard test method on polyester fabric

Why This Matters

For industrial workwear and uniforms that undergo frequent laundering and ironing, using Red 126 over Red 146 can extend the aesthetic life of the garment.

Light Fastness Differentiation Against Disperse Red 13

Disperse Red 126 demonstrates an AATCC light fastness grade of 5, significantly outperforming Disperse Red 13 (CAS 3180-81-2), which has an ISO light fastness rating of only 3-4 . Although different standard scales were used, both measure resistance to photofading, and the grade difference of at least 1-2 points indicates meaningful superior light stability for Red 126.

Light Fastness vs. Disperse Red 13

Cross-study comparable

Red 126: AATCC Light Fastness 5

vs. Red 13: ISO Light Fastness 3–4

At least 1 grade higher light fastness

Reported higher photofading resistance across standard scales

AATCC vs. ISO standards; both assess light-induced fading

Evidence Dimension	Light Fastness
Target Compound Data	AATCC Light Fastness 5
Comparator Or Baseline	Disperse Red 13: ISO Light Fastness 3-4
Quantified Difference	Red 126 shows at least 1 grade higher light fastness
Conditions	AATCC vs ISO standards; both assess color fading under light exposure

Why This Matters

Improved light fastness is critical for outdoor textiles, automotive interiors, and window treatments where prolonged light exposure causes rapid color degradation.

Enhanced Dye Uptake via N-Cyanoethyl Substituent

Disperse Red 126 contains an N-cyanoethyl group in its coupling component (2-Methyl-N-hydroxyethyl-N-cyanoethylaniline) . A systematic study of substituent effects on disperse dye exhaustion in low-pressure waterless dyeing (D5 medium) demonstrated that dyes bearing an N-cyanoethyl group achieved a dyeing uptake of 93.4%, compared to 85.5% for N-ethyl substituted dyes and 98.0% for N-acetoxyethyl dyes [1]. This indicates that Red 126 is expected to exhibit high exhaustion efficiency in modern waterless dyeing processes.

Dye Uptake via N-Cyanoethyl Substituent

Class-level

93.4% uptake

N-cyanoethyl dyes in waterless D5 medium

7.9 pp higher than N-ethyl dyes (85.5%)

Supports high-exhaustion waterless dyeing process review

Class-level inference; Red 126-specific validation recommended

Evidence Dimension	Dye uptake in waterless dyeing (D5 medium)
Target Compound Data	93.4% uptake (N-cyanoethyl dyes)
Comparator Or Baseline	N-ethyl dyes: 85.5%; N-acetoxyethyl dyes: 98.0%
Quantified Difference	7.9 percentage points higher than N-ethyl dyes
Conditions	Low-pressure waterless dyeing system, D5 medium, polyester fabric

Why This Matters

Higher dye uptake translates to better color yield per unit of dye consumed, reducing chemical waste and dyeing costs, which is a key procurement consideration for environmentally sustainable textile production.

• [1] Liang, S. et al. Substituent-Dyeing Properties Relationship of Disperse Dyes on Polyester in Low Pressure Waterless Dyeing System. Fibers and Polymers, 23(2), 443-449 (2022). https://library.cnu.ac.kr/eds/detail/edskci_edskci.ARTI.9931202 (accessed 2026). View Source

Optimal Application Scenarios Based on Performance Data

Garment Finishing Requiring High Ironing Fastness

Disperse Red 126, with an AATCC ironing fastness grade of 4, is ideally suited for polyester garments that undergo high-temperature ironing during finishing, such as dress shirts, uniforms, and workwear. Compared to alternatives like Disperse Red 60 (grade 2-3) or Disperse Red 146 (grade 3), Red 126 significantly reduces color fading and cross-staining during ironing .

Outdoor and High-Light-Exposure Textiles

For applications where fabrics are exposed to prolonged sunlight, such as outdoor upholstery, awnings, and automotive interiors, the AATCC light fastness grade of 5 for Disperse Red 126 offers a measurable improvement over lower-performing alternatives like Disperse Red 13 (ISO 3-4) .

Waterless Dyeing for High Exhaustion Efficiency

The N-cyanoethyl substituent in Disperse Red 126 contributes to a dye uptake of approximately 93.4% in waterless dyeing systems, making it a strong candidate for environmentally conscious textile manufacturers seeking to minimize dye waste and improve process efficiency .

Consistent Shade Reproducibility in Blended Fabrics

The well-defined synthesis route of Disperse Red 126 (diazotization of 2-Amino-5-nitrophenol and coupling with 2-Methyl-N-hydroxyethyl-N-cyanoethylaniline) ensures batch-to-batch consistency, which is critical for dyeing polyester and polyester-blend fabrics where shade uniformity is a key quality parameter .

Application

Selection Property

Validation Focus

High-temperature garment finishing

Ironing fastness grade context

AATCC fading and staining endpoints

High-light-exposure textile research

Light fastness grade context

Photofading resistance under relevant standard

Waterless dyeing process evaluation

Dye uptake and exhaustion context

Exhaustion efficiency in target medium

Polyester-blend shade reproducibility

Synthesis route batch consistency

Shade uniformity across production lots